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Compound of Interest |

1-Chloro-3-methoxy-5-
Compound Name: ,
nitrobenzene

CAS No.: 55910-07-1

Cat. No.: B2937181

. J

Critical Identity Verification & Safety Alert

STOP AND VERIFY: There is a frequent database conflict regarding the CAS number for this
specific isomer.

o Target Compound: 1-Chloro-3-methoxy-5-nitrobenzene (also known as 3-Chloro-5-
nitroanisole).

e Correct CAS:55910-07-1 (Primary identifier for this specific isomer).

» Warning: Some internal inventories may incorrectly index this under 10258-54-5, which
corresponds to 2-Methoxyethyl cyanoacetate. These are chemically distinct with different
reactivity profiles. Verify your container label structure before proceeding.

Chemical Profile
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Property Specification Operational Implication
CAS Number 55910-07-1 Use this for waste manifesting.

Halogenated waste stream
Molecular Formula C7HeCINOs3 )

required.
Molecular Weight 187.58 g/mol N/A

) ) ] Dust explosion hazard if

Physical State Solid (Crystalline)

dry/ground.

) ) ) Potential methemoglobinemia

Key Hazards Toxic, Irritant, Energetic

agent; thermal instability.

Hazard Assessment & Causality

To dispose of this chemical safely, you must understand the "why" behind the protocols. This
compound possesses two functional groups that dictate its waste lifecycle:

e The Nitro Group (-NO2):

o Risk: While mono-nitro compounds are generally more stable than di- or tri-nitro
derivatives (like TNT), they are still energetically unstable. They can decompose
exothermically if heated under confinement.

o Protocol: Never dispose of this in "General Trash" or mix with strong oxidizers/reducers, as
this can trigger rapid decomposition.

e The Chlorine Atom (-Cl):

o Risk: Upon combustion, this molecule releases Hydrogen Chloride (HCI) gas. If
incinerated in a standard facility without scrubbers, it contributes to acid rain and
equipment corrosion.

o Protocol: This mandates the "Halogenated Waste" stream. Standard hydrocarbon
incinerators cannot legally or safely process this.

Disposal Workflow & Decision Matrix
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The following logic gate ensures you select the correct waste stream based on the physical
state of the material.

Start: Assess Material State

Is the material Solid?

No (In Solution)

Solid Waste Path Liquid/Solution Path

Pack in HDPE Wide-Mouth Jar
(Do NOT use metal)

Is solvent Halogenated?
(e.g., DCM, Chloroform)

A

Label: "Toxic Solid, Organic, Halogenated' Stream A: Halogenated Solvents Stream B: Non-Halogenated
(List specific chemical name) (REEUED)] (Requires explicit 'Halogen' tag)

Final Disposal:
High-Temp Incineration w/ HCI Scrubbing

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 1-Chloro-3-methoxy-5-nitrobenzene based on

physical state.

Detailed Operational Procedures
Scenario A: Disposal of Pure Solid (Excess Reagent)
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» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid glass if
possible to prevent breakage-induced spills. Never use metal containers (nitro compounds
can react with certain metals to form shock-sensitive salts).

o Dampening (Optional but Recommended): If the powder is very fine and dry, add a small
amount of inert solvent (like mineral oil) to wet it down. This reduces the risk of dust
explosions and inhalation during handling.

e Labeling:
o Primary Tag: Hazardous Waste - Solid.
o Constituents: Write "1-Chloro-3-methoxy-5-nitrobenzene".
o Hazard Checkboxes: Check "Toxic" and "Irritant".

o Storage: Store in a secondary containment bin until pickup. Keep away from heat sources.

Scenario B: Disposal of Solutions (Reaction Mixtures)

e Segregation: Pour into the Halogenated Solvent carboy (usually red or yellow tagged in most
labs).

o Why? Even if dissolved in Methanol (non-halogenated), the presence of the Chloro-group
contaminates the entire mixture, legally reclassifying it as halogenated waste.

» Compatibility Check: Ensure the waste container does not contain strong alkalis (bases) or
strong oxidizers (peroxides). Nitroaromatics are stable in acid but can form unstable
condensates in strongly basic conditions.

Scenario C: Spill Cleanup (Immediate Action)

o PPE: Double nitrile gloves, lab coat, and safety goggles. If powder is airborne, use an N95 or
P100 respirator.

¢ Containment:

o Solid: Do not sweep dry. Cover with wet paper towels or oil-treated sweeping compound to
suppress dust. Scoop into a waste jar.
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o Liquid: Absorb with vermiculite or clay cat litter. Do not use paper towels for large liquid
spills of nitro compounds, as drying out can create flammable solids.

o Decontamination: Wash the surface with a mild detergent and water. Collect the rinse water
as hazardous waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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